Cas no 1073372-09-4 (5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride)

• Product Name: 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride
• CAS No: 1073372-09-4
• MF: C₈H₉Cl₂FN₂
• MW: 223.074863195419
• MDL: MFCD09972196
• CID: 858019
• PubChem ID: 46738710
• Update Time: 2025-06-08

5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine hydrochloride
• 5-Chloro-2-cyclopropylamino-3-fluoropyridine hydrochloride
• 5-Chloro-2-cyclopropylamino-3-fluoropyridine, HCl
• BS-23386
• 5-CHLORO-N-CYCLOPROPYL-3-FLUOROPYRIDIN-2-AMINE HCL
• AKOS015892010
• 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-aminehydrochloride
• MFCD09972196
• 1073372-09-4
• N10104
• 5-Chloro-2-cyclopropylamino-3-fluoropyridine HCl
• DTXSID00674366
• 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine--hydrogen chloride (1/1)
• 5-chloro-N-cyclopropyl-3-fluoropyridin-2-amine;hydrochloride
• 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride

• MDL： MFCD09972196
• Inchi： 1S/C8H8ClFN2.ClH/c9-5-3-7(10)8(11-4-5)12-6-1-2-6;/h3-4,6H,1-2H2,(H,11,12);1H
• InChI Key： KXXXTHCJQUBZNU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)NC1CC1.Cl

Computed Properties

• Exact Mass: 222.01300
• Monoisotopic Mass: 222.0126818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.32340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride

Introduction to 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride (CAS No. 1073372-09-4)

5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride, identified by the chemical formula CAS No. 1073372-09-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group, a cyclopropylamino moiety, and a fluoropyridine backbone, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The synthesis of 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group at the 5-position and the fluorine atom at the 3-position of the pyridine ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the cyclopropylamino group introduces steric hindrance, which can influence binding interactions with biological targets, thereby modulating its pharmacological effects.

In recent years, 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride has been explored in various preclinical studies for its potential as an intermediate in the development of novel therapeutic agents. The compound's structural motif is reminiscent of several bioactive molecules that have shown promise in treating conditions such as cancer, infectious diseases, and inflammatory disorders. The fluoropyridine core, in particular, is well-documented for its role in enhancing drug efficacy and bioavailability.

One of the most compelling aspects of 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the 2-position or 6-position of the pyridine ring have been investigated to optimize interactions with enzymes or receptors involved in disease pathways. These modifications often lead to compounds with improved solubility, reduced toxicity, and enhanced therapeutic activity.

The hydrochloride salt form of this compound (5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride) enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as oral tablets or injectable solutions. This solubility advantage is particularly important for achieving optimal drug delivery and absorption rates in vivo.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride as a lead compound. High-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) have identified novel analogs with improved binding affinities to therapeutic targets. These computational approaches have accelerated the discovery process by allowing researchers to predictively model the interactions between this compound and biological macromolecules.

The pharmacological profile of 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride has been studied extensively in vitro using various cell-based assays. These studies have revealed potential activities against multiple disease-relevant pathways, including kinase inhibition and modulation of immune responses. For example, derivatives of this compound have demonstrated inhibitory effects on certain tyrosine kinases, which are overexpressed in cancer cells and contribute to tumor growth and metastasis.

Moreover, the compound's ability to cross cell membranes efficiently makes it an attractive candidate for developing treatments targeting intracellular pathways. The presence of both electron-withdrawing (chloro) and electron-donating (cyclopropylamino) groups on the pyridine ring allows for fine-tuning of its electronic properties, which can be exploited to optimize receptor binding affinity and selectivity.

In clinical settings, 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride is being evaluated as a component in combination therapies aimed at synergistically enhancing treatment outcomes. The rationale behind this approach is based on the principle that combining multiple drugs can reduce resistance development while maintaining or improving therapeutic efficacy. Preliminary clinical trials have shown promising results when this compound is used alongside other agents that target different aspects of disease pathogenesis.

The safety profile of 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride has been assessed through rigorous toxicological studies conducted both in vitro and in vivo. These studies have provided valuable insights into its potential side effects and dosage considerations for clinical use. While no significant toxicities were observed at moderate doses, further investigations are warranted to fully characterize its long-term safety profile.

The industrial production of 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride adheres to stringent quality control measures to ensure consistency and purity across batches. Manufacturers employ advanced purification techniques such as crystallization or chromatography to isolate the desired product from impurities. These processes are critical for maintaining the compound's efficacy and safety when used in pharmaceutical formulations.

The future prospects for 5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride are promising, with ongoing research focused on expanding its therapeutic applications. Innovations in synthetic methodologies may further streamline its production, making it more cost-effective for large-scale manufacturing. Additionally, advances in drug delivery systems could enhance its bioavailability and targeted action within the body.

In conclusion,5-Chloro-2-cyclopropylamino-3-fluoropyridine Hydrochloride (CAS No. 1073372-09-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential as an intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas.